Cas no 61204-01-1 (trans-4-(4-n-Pentylcyclohexyl)benzonitrile)

• Product Name: trans-4-(4-n-Pentylcyclohexyl)benzonitrile
• CAS No: 61204-01-1
• MF: C₁₈H₂₅N
• MW: 255.39780497551
• MDL: MFCD00075548
• CID: 57646
• PubChem ID: 24863057
• Update Time: 2025-11-02

trans-4-(4-n-Pentylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-Pentylcyclohexyl)-benzonitrile
• 4-(trans-4-Pentylcyclohexyl)benzonitrile
• trans-4-(4-n-Pentylcyclohexyl)benzonitrile
• 4-(trans-4-Amylcyclohexyl)benzonitrile
• 4-(TRANS-PENTYLCYCLOHEXYL)BENZONITRILE
• trans-4-(4-Pentylcyclohexyl)benzonitrile
• Tetrakis(triphenylphosphine)nickel(0)
• 1-(trans-4-Amylcyclohexyl)-4-cyanobenzene
• Benzonitrile,4-(4-pentylcyclohexyl)-, trans-
• 1-p-Cyanophenyl-4-pentylcyclohexane
• 4-(4-Pentylcyclohexyl)benzonitrile
• 4-(trans-4'-n-Pentylcyclohexyl)-1-cyanobenzene
• 4-Cyano-1-[trans-4-pentylcyclohexyl]benzene
• 4-Pentyl-4'-cyanophenylcyclohexane
• 5PCH
• Licristal S 1114
• Merck ZLI 1114
• PCH5
• S 1114
• ZLI 1114
• ZhKM 1098
• p-Pentyl-p'-cyanophenylcyclohexane
• p-trans-4-Pentylcyclohexylbenzonitrile
• trans-4-Amyl-1-(4-cyanophenyl)cyclohexane
• trans-4-Pentyl(4-cyanophenyl)cyclohexane
• trans-4-Pentyl(4'-cyanophenyl)cyclohexane
• trans-4-Pentyl-1-(4-cyanophenyl)cyclohexane
• trans-4-Pentyl-1-(p-cyanophenyl)cyclohexane
• DTXSID00886422
• AMY25192
• trans-4-pentylcyclohexyl-4 inverted exclamation mark -benzonitrile
• FT-0640737
• 4-(trans-4-n-pentylcyclohexyl)benzonitrile
• SCHEMBL261023
• AKOS015839696
• A833098
• FURZYCFZFBYJBT-JCNLHEQBSA-N
• 4-((1s,4r)-4-pentylcyclohexyl)benzonitrile
• Benzonitrile, 4-(4-pentylcyclohexyl)-
• 4-(TRANS-4'-N-PENTYLCYCLOHEXYL)BENZONITRILE
• 4-(trans-4-Pentylcyclohexyl)benzonitrile, 99%, liquid crystal (nematic)
• 61204-01-1
• NS00053367
• 62788-05-0
• AKOS022177569
• Cyclohexanecarbonitrile,4-(4-pentylphenyl)-,trans-
• EINECS 262-656-6
• MFCD00075548
• 4-(4-Pentylcyclohexyl)benzonitrile #
• DS-15536
• SCHEMBL17447092
• CS-W012574
• SCHEMBL13390072
• LS-14669
• W-105178
• SCHEMBL2370340
• 306962-78-7
• DTXSID40978451
• FURZYCFZFBYJBT-UHFFFAOYSA-N
• Benzonitrile, 4-(trans-4-pentylcyclohexyl)-
• 4-(4-pentyl-cyclohexyl)-benzonitrile
• A1828
• p-(4-Pentylcyclohexyl)benzonitrile
• DB-009054

• MDL： MFCD00075548
• Inchi： 1S/C18H25N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h8-9,12-13,15,17H,2-7,10-11H2,1H3
• InChI Key： FURZYCFZFBYJBT-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 255.19900
• Monoisotopic Mass: 255.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9700
• Melting Point: 30°C(lit.)
• Boiling Point: 381°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.522
• PSA: 23.79000
• LogP: 5.41238

trans-4-(4-n-Pentylcyclohexyl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD8992)
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on trans-4-(4-n-Pentylcyclohexyl)benzonitrile

Comprehensive Guide to trans-4-(4-n-Pentylcyclohexyl)benzonitrile (CAS No. 61204-01-1): Properties, Applications, and Market Insights

trans-4-(4-n-Pentylcyclohexyl)benzonitrile (CAS No. 61204-01-1) is a specialized organic compound widely recognized in advanced material science and liquid crystal technology. This compound, often referred to as a key intermediate in the synthesis of high-performance liquid crystal materials, has garnered significant attention due to its unique molecular structure and versatile applications. Researchers and industries frequently search for "trans-4-(4-n-Pentylcyclohexyl)benzonitrile uses" or "CAS 61204-01-1 properties," highlighting its importance in modern technology.

The molecular structure of trans-4-(4-n-Pentylcyclohexyl)benzonitrile features a cyclohexyl ring linked to a benzonitrile group, with a pentyl chain extending from the cyclohexyl moiety. This configuration imparts remarkable stability and mesomorphic properties, making it ideal for liquid crystal displays (LCDs). The compound's high thermal stability and low viscosity are critical for optimizing display performance, particularly in high-resolution screens used in smartphones, televisions, and wearable devices.

In recent years, the demand for energy-efficient display technologies has surged, driven by the global push for sustainability. Searches like "eco-friendly liquid crystal materials" or "trans-4-(4-n-Pentylcyclohexyl)benzonitrile in green tech" reflect this trend. The compound's compatibility with low-power consumption devices positions it as a valuable component in next-generation displays, aligning with the growing emphasis on reducing electronic waste and energy use.

Beyond display technology, trans-4-(4-n-Pentylcyclohexyl)benzonitrile is explored for its potential in photonic devices and optical switches. Its ability to modulate light transmission under electric fields makes it suitable for applications in telecommunications and data storage. Researchers investigating "advanced optical materials" or "CAS 61204-01-1 in photonics" will find this compound particularly relevant for cutting-edge innovations.

The synthesis of trans-4-(4-n-Pentylcyclohexyl)benzonitrile involves precise chemical reactions, including the alkylation of cyclohexylbenzene derivatives and subsequent nitrile functionalization. Industrial-scale production requires stringent quality control to ensure purity, as impurities can affect the performance of liquid crystal mixtures. Manufacturers and suppliers often highlight "high-purity CAS 61204-01-1" to meet the exacting standards of electronics and material science sectors.

Market analysis indicates a steady growth trajectory for trans-4-(4-n-Pentylcyclohexyl)benzonitrile, fueled by the expanding consumer electronics industry and advancements in flexible display technologies. With the rise of foldable smartphones and curved TVs, the need for durable and adaptable liquid crystal components has never been higher. This compound's role in enabling these innovations underscores its strategic importance in the supply chain.

For laboratories and R&D facilities, handling trans-4-(4-n-Pentylcyclohexyl)benzonitrile requires standard organic chemical safety protocols. While not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain stability. Safety data sheets (SDS) for CAS 61204-01-1 provide detailed guidelines for handling and disposal, ensuring compliance with environmental regulations.

In summary, trans-4-(4-n-Pentylcyclohexyl)benzonitrile (CAS No. 61204-01-1) is a pivotal compound in modern material science, with applications spanning LCDs, photonic devices, and emerging green technologies. Its unique properties and adaptability to industry trends make it a subject of ongoing research and commercial interest. As technology evolves, this compound is poised to play an even greater role in shaping the future of display and optical innovations.